Cas no 105301-42-6 (1H-3-Benzazepin-7-ol,2,3,4,5-tetrahydro-3,8-dimethyl-5-phenyl-, (5S)-)

• Product Name: 1H-3-Benzazepin-7-ol,2,3,4,5-tetrahydro-3,8-dimethyl-5-phenyl-, (5S)-
• CAS No: 105301-42-6
• MF: C₁₈H₂₁NO
• MW: 267.365444898605
• CID: 203502
• PubChem ID: 10084342
• Update Time: 2025-04-19

1H-3-Benzazepin-7-ol,2,3,4,5-tetrahydro-3,8-dimethyl-5-phenyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepin-7-ol,2,3,4,5-tetrahydro-3,8-dimethyl-5-phenyl-, (5S)-
• (5S)-2,3,4,5-Tetrahydro-3,8-dimethyl-5β-phenyl-1H-3-benzazepin-7-ol
• 1H-3-Benzazepin-7-ol,2,3,4,5-tetrahydro-3,8-dimethyl-5-phenyl-, (S)-
• Sch 23391
• 105301-42-6
• (5S)-2,3,4,5-Tetrahydro-3,8-dimethyl-5beta-phenyl-1H-3-benzazepin-7-ol
• (5S)-3,8-dimethyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol

• Inchi： 1S/C18H21NO/c1-13-10-15-8-9-19(2)12-17(16(15)11-18(13)20)14-6-4-3-5-7-14/h3-7,10-11,17,20H,8-9,12H2,1-2H3/t17-/m0/s1
• InChI Key： VIIFGDUCRDGNRG-KRWDZBQOSA-N
• SMILES： OC1C(C)=CC2CCN(C)C[C@@H](C3C=CC=CC=3)C=2C=1

Computed Properties

• Exact Mass: 267.16243
• Monoisotopic Mass: 267.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.5A^2
• XLogP3: 3.7

Experimental Properties

• PSA: 23.47